2-(4-((4-Methoxyphenyl)sulfonyl)butanamido)-5-phenylthiophene-3-carboxamide

• IUPAC Name: 2-[4-(4-methoxyphenyl)sulfonylbutanoylamino]-5-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C22H22N2O5S2/c1-29-16-9-11-17(12-10-16)31(27,28)13-5-8-20(25)24-22-18(21(23)26)14-19(30-22)15-6-3-2-4-7-15/h2-4,6-7,9-12,14H,5,8,13H2,1H3,(H2,23,26)(H,24,25)
• InChI Key: RMWCERHSHCSQBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=C(C=C(S2)C3=CC=CC=C3)C(=O)N
• Molecular Formula: C22H22N2O5S2
• Molecular Weight: 458.6 g/mol

Description

The compound “2-(4-((4-Methoxyphenyl)sulfonyl)butanamido)-5-phenylthiophene-3-carboxamide” is a complex organic molecule. It contains several functional groups, including a methoxyphenyl group, a sulfonyl group, a butanamido group, a phenyl group, and a thiophene group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multistep reactions involving Friedel-Crafts acylation, conversion from the acyl group to an alkane, and nitration.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The methoxyphenyl and sulfonyl groups would likely contribute to the polarity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

The mechanism of action of this compound is not clear without further context. If it’s a drug or a biologically active compound, its mechanism of action would depend on how it interacts with biological targets.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, further studies could involve testing its efficacy and safety in preclinical and clinical trials. If it’s used in materials science, future research could explore its properties and potential applications.